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Compound of Interest

Compound Name: Cholestenone-13C

Cat. No.: B1436304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Cholestenone-13C, a

13C-labeled derivative of Cholestenone. While the toxicological properties of this compound

have not been exhaustively investigated, the following guidelines are based on available data

for Cholestenone and general principles of laboratory safety for handling research chemicals.

The isotopic labeling is not expected to alter the chemical's hazardous properties.

Hazard Identification and Classification
Cholestenone-13C is classified with potential hazards that necessitate careful handling to

minimize exposure to laboratory personnel and the environment.

GHS Hazard Statements:

H413: May cause long-lasting harmful effects to aquatic life.[1][2]

Potential Health Effects:

May be irritating to the mucous membranes and upper respiratory tract.[1]

Potential for harm through inhalation, ingestion, or skin absorption.[1]

May cause irritation to the eyes, skin, or respiratory system.[1]
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The toxicological effects of this product have not been thoroughly studied.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Cholestenone-13C is crucial for its safe

handling and storage.

Property Value Reference

CAS Number 68165-57-1 [3][4]

Molecular Formula

Not explicitly found for 13C

variant, C27H44O for

unlabeled

[5]

Molecular Weight 385.63 g/mol [4][6]

Appearance
Solid, white to light yellow

crystals or powder
[7]

Melting Point
79 - 82 °C (for unlabeled

Cholestenone)
[8]

Solubility
Soluble in DMSO. Insoluble in

water.
[4][8]

Stability
Stable under recommended

storage conditions.
[5]

Toxicological Data
Limited toxicological data is available for Cholestenone. The information below is for the

unlabeled compound and should be considered relevant for the 13C-labeled version.
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Data Point Value Reference

Acute Toxicity

The toxicological properties

have not been thoroughly

investigated.[1]

[1]

Carcinogenicity
Not listed by IARC, NTP, or

OSHA as a carcinogen.[2]
[2]

Specific Organ Toxicity

Toxic to rats at doses of 700-

1,000 mg/kg per day, affecting

the adrenal gland.[5][7]

[5][7]

Handling and Storage
Proper handling and storage are paramount to ensure the safety of personnel and the integrity

of the compound.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid prolonged or repeated exposure.[1][2]

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Storage:

Store in a tightly sealed container.[1][4]

Recommended storage temperatures:

-20°C for up to 2 years (as a powder).[4][6]

-80°C for up to 6 months (in solution).[3][4][6]
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Allow the product to equilibrate to room temperature for at least one hour before opening the

vial.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Cholestenone-13C.

PPE Specification Reference

Eye Protection
Safety glasses with side

shields or goggles.
[1][9]

Hand Protection
Compatible chemical-resistant

gloves.
[1][9]

Skin and Body Protection

Lab coat and appropriate

protective clothing to prevent

skin exposure.

[1][9]

Respiratory Protection

A NIOSH-approved respirator

should be used if ventilation is

inadequate or for large-scale

operations.[1][9]

[1][9]

Experimental Protocols
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and wash it before reuse. Seek medical attention

if symptoms occur.[1]
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Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting unless directed by medical personnel. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE, including a respirator, safety goggles, chemical-

resistant gloves, and a lab coat.[1]

Containment: For solid spills, carefully sweep up the material to avoid dust formation and

place it in a suitable, labeled container for disposal.[9] For solutions, absorb the spill with an

inert material and place it in a chemical waste container.

Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and

water.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[1]

Environmental Precautions: Prevent the material from entering drains or waterways.[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, water spray, or dry

chemical.[1]

Unsuitable Extinguishing Media: A solid water stream may be inefficient.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[1]
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Disposal
Chemical waste must be disposed of in accordance with all applicable regulations.

Classification: Determine if the waste is hazardous.

Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[9] Do

not dispose of it in the sewer system.[2]

Visualization of Workflows and Pathways
Safe Handling Workflow
The following diagram illustrates the key stages for the safe handling of Cholestenone-13C
from receipt to disposal.
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Receipt and Storage

Handling and Use

Cleanup and Disposal

Receive Shipment

Inspect Container

Store at Recommended Temperature
(-20°C or -80°C)

Don Appropriate PPE

Weigh in Ventilated Enclosure

Prepare Solution in Fume Hood

Conduct Experiment

Decontaminate Work Area

Segregate and Label Waste

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cholestenone-13C.
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Emergency Response for Exposure or Spill
This flowchart outlines the decision-making process in the event of an accidental exposure or

spill.

Personnel Exposure Material Spill

Emergency Event

Type of Exposure? Is Spill Major?

Move to Fresh Air

Inhalation

Wash with Soap and Water
(15 mins)

Skin

Flush with Water
(15 mins)

Eye

Rinse Mouth, Do NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention

Contain and Clean Up
with Appropriate PPE

No

Evacuate Area
and Alert Safety Officer

Yes

Dispose of Contaminated Materials
as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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